Cas no 417727-40-3 (tert-Butyl 2-oxo-3,8-diazabicyclo[3.2.1]octane-8-carboxylate)

• Product Name: tert-Butyl 2-oxo-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
• CAS No: 417727-40-3
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• MDL: MFCD08693858
• CID: 2094151
• PubChem ID: 16638505
• Update Time: 2025-09-21

tert-Butyl 2-oxo-3,8-diazabicyclo[3.2.1]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-oxo-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
• 8-Boc-3,8-diazabicyclo[3.2.1]octan-2-one
• 2-oxo-3,8-diazabicyclo[3.2.1]octane-8-carboxylic acid tert-butyl ester
• AKOS025289622
• AKOS000279561
• OXGZIGAYYGRTHO-UHFFFAOYSA-N
• SB11226
• MFCD08693858
• AS-50583
• DB-208092
• tert-Butyl2-oxo-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
• SCHEMBL1485616
• W14604
• SY124268
• 417727-40-3
• 8-Boc-2-oxo-3,8-diazabicyclo[3.2.1]octane
• 2-Oxo-3,8-diaza-bicyclo[3.2.1]octane-8-carboxylic acid tert-butyl ester
• 8-Boc-3,8-diazabicyclo(3.2.1)octan-2-one
• XPC91966
• 873-226-8

• MDL： MFCD08693858
• Inchi： 1S/C11H18N2O3/c1-11(2,3)16-10(15)13-7-4-5-8(13)9(14)12-6-7/h7-8H,4-6H2,1-3H3,(H,12,14)
• InChI Key： OXGZIGAYYGRTHO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2C(NCC1CC2)=O)=O

Computed Properties

• Exact Mass: 226.13200
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.64000
• LogP: 1.15100